Breast tumor-on-chip: from the tumor microenvironment to medical applications

Analyst Pub Date: 2023-09-28 DOI: 10.1039/D3AN01295F

Abstract

With the development of microfluidic technology, tumor-on-chip models have gradually become a new tool for the study of breast cancer because they can simulate more key factors of the tumor microenvironment compared with traditional models in vitro. Here, we review up-to-date advancements in breast tumor-on-chip models. We summarize and analyze the breast tumor microenvironment (TME), preclinical breast cancer models for TME simulation, fabrication methods of tumor-on-chip models, tumor-on-chip models for TME reconstruction, and applications of breast tumor-on-chip models and provide a perspective on breast tumor-on-chip models. This review will contribute to the construction and design of microenvironments for breast tumor-on-chip models, even the development of the pharmaceutical field, personalized/precision therapy, and clinical medicine.

Graphical abstract: Breast tumor-on-chip: from the tumor microenvironment to medical applications
Breast tumor-on-chip: from the tumor microenvironment to medical applications
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